Cas no 20437-20-1 (4-Azabicyclo[5.1.0]octane (8CI,9CI))

• Product Name: 4-Azabicyclo[5.1.0]octane (8CI,9CI)
• CAS No: 20437-20-1
• MF: C₇H₁₃N
• MW: 111.184821844101
• MDL: MFCD22071664
• CID: 5153422
• Update Time: 2026-03-03

4-Azabicyclo[5.1.0]octane (8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• 4-Azabicyclo[5.1.0]octane (8CI,9CI)
• 4-Aza-bicyclo[5.1.0]octane

• MDL： MFCD22071664
• Inchi： 1S/C7H13N/c1-3-8-4-2-7-5-6(1)7/h6-8H,1-5H2
• InChI Key： OVALKVVPPLZZRD-UHFFFAOYSA-N
• SMILES： C12C(C1)CCNCC2

Additional information on 4-Azabicyclo[5.1.0]octane (8CI,9CI)

4-Azabicyclo[5.1.0]octane (8CI,9CI): A Comprehensive Overview

The compound with CAS No 20437-20-1, commonly referred to as 4-Azabicyclo[5.1.0]octane (8CI,9CI), is a bicyclic amine that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of azabicyclic compounds, which are known for their unique structural properties and potential applications in drug design and development.

4-Azabicyclo[5.1.0]octane is characterized by its rigid bicyclic framework, which consists of a five-membered ring fused to a one-membered ring containing a nitrogen atom. This structure imparts the compound with distinct steric and electronic properties, making it an interesting candidate for various chemical and biological studies. Recent advancements in synthetic methodologies have enabled researchers to explore the synthesis and modification of this compound more effectively.

The synthesis of 4-Azabicyclo[5.1.0]octane typically involves multi-step processes that often utilize ring-closing metathesis or other cycloaddition reactions. These methods have been optimized in recent years to improve yields and reduce reaction times, making the compound more accessible for further research and application.

In terms of applications, 4-Azabicyclo[5.1.0]octane has shown promise in the development of bioactive molecules, particularly in the context of drug discovery programs targeting specific biological pathways or receptors. Its rigid structure allows for precise control over molecular interactions, which is crucial for designing compounds with high specificity and potency.

Recent studies have also highlighted the potential of 4-Azabicyclo[5.1.0]octane as a building block for constructing larger and more complex molecular architectures. By incorporating this compound into larger frameworks, researchers can create molecules with enhanced pharmacokinetic profiles and improved therapeutic potential.

Moreover, the use of computational chemistry tools has provided deeper insights into the electronic properties and reactivity of 4-Azabicyclo[5.1.0]octane at the molecular level. These computational studies have been instrumental in guiding experimental efforts and predicting the behavior of this compound under various chemical conditions.

In summary, 4-Azabicyclo[5.1.0]octane (8CI,9CI) is a versatile compound with a wide range of applications in organic synthesis and drug discovery. Its unique structural features and favorable chemical properties make it an invaluable tool for researchers working at the forefront of modern chemistry.